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Compound of Interest

Compound Name: 2,3,4-Trichloronitrobenzene

Cat. No.: B101362 Get Quote

An In-depth Technical Guide to the Physical
Properties of 2,3,4-Trichloronitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

2,3,4-trichloronitrobenzene, a chemical intermediate utilized in the synthesis of various

compounds. The following sections detail its melting point, boiling point, and solubility,

presenting the data in a structured format and outlining general experimental protocols for their

determination.

Core Physical Properties
2,3,4-Trichloronitrobenzene is a solid, light yellow crystalline powder at room temperature.[1]

[2][3][4] Its physical characteristics are crucial for its handling, storage, and application in

synthetic chemistry.

Quantitative Data Summary
The physical properties of 2,3,4-trichloronitrobenzene have been reported across various

sources. The table below provides a consolidated summary of these values.
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Physical Property Value Source (Reference)

Melting Point 53 - 56 °C
ChemicalBook, Fisher

Scientific[2][4]

131 - 133 °F (55 - 56 °C)
NOAA, PubChem (NTP, 1992)

[1][5]

54.0 - 57.0 °C Tokyo Chemical Industry[6]

Boiling Point 296.2 ± 35.0 °C (Predicted) ChemicalBook[2][7]

Data unavailable NOAA[5]

Water Solubility Insoluble NOAA, ChemicalBook[2][3][5]

< 1 mg/mL at 73 °F (22.8 °C)
NOAA, PubChem (NTP, 1992)

[1][5]

26.04 mg/L at 20 °C ChemicalBook[2][7]

Experimental Protocols
While specific experimental documentation for the determination of 2,3,4-
trichloronitrobenzene's physical properties is not readily available, standardized methods are

employed for such characterizations. The following are generalized protocols that are

applicable.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a key indicator of purity.

Apparatus: A melting point apparatus, such as a Thiele tube or a digital melting point device

(e.g., DigiMelt), and capillary tubes.

Procedure:

A small, finely powdered sample of the crystalline solid is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) to ensure thermal

equilibrium.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting point range. For a pure substance, this

range is typically narrow.

Boiling Point Determination (for solids with a known boiling point)

As 2,3,4-trichloronitrobenzene is a solid at room temperature, its boiling point is determined

at reduced pressure to avoid decomposition. The reported boiling point is often a predicted

value.

Apparatus: A distillation apparatus suitable for vacuum distillation, including a round-bottom

flask, a condenser, a receiving flask, a thermometer, and a vacuum source.

Procedure:

The solid is placed in the round-bottom flask.

The apparatus is assembled for vacuum distillation.

The pressure inside the apparatus is reduced to a specific level using the vacuum source.

The sample is heated. The temperature at which the liquid boils and the vapor condenses

is recorded, along with the pressure.

This value can be extrapolated to predict the boiling point at atmospheric pressure.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Apparatus: A balance, a series of vials or test tubes, a calibrated pipette or syringe, and a

vortex mixer or shaker.

Procedure (Qualitative):
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A small, known amount of the solid is added to a known volume of the solvent in a vial.

The mixture is agitated at a constant temperature.

Observations are made to see if the solid dissolves completely. This can be repeated with

different solvents to determine its solubility profile.

Procedure (Quantitative):

A saturated solution is prepared by adding an excess of the solid to a known volume of the

solvent and allowing it to equilibrate at a specific temperature.

The undissolved solid is separated from the solution by filtration or centrifugation.

A known volume of the saturated solution is taken, and the solvent is evaporated.

The mass of the remaining solid is measured to determine the concentration of the solute

in the saturated solution.

Logical Relationship of Physical Properties
The physical state and behavior of 2,3,4-trichloronitrobenzene are governed by its

fundamental physical properties. The following diagram illustrates the relationship between its

melting point, boiling point, and solubility.

Figure 1: Interrelation of Physical Properties of 2,3,4-Trichloronitrobenzene
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Fig 1: Interrelation of Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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